Cas no 131310-37-7 (2-(Chloromethyl)-2H-oxazolo[3,2-a]pyrimidin-7(3H)-one)

• Product Name: 2-(Chloromethyl)-2H-oxazolo[3,2-a]pyrimidin-7(3H)-one
• CAS No: 131310-37-7
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 5188212
• Update Time: 2025-06-14

2-(Chloromethyl)-2H-oxazolo[3,2-a]pyrimidin-7(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-2H-oxazolo[3,2-a]pyrimidin-7(3H)-one
• 2,3-Dihydro-2-(chloromethyl)-7H-oxazolo[3,2-a]pyrimidin-7-one
• 2-(chloromethyl)-2H,3H,7H-[1,3]oxazolo[3,2-a]pyrimidin-7-one

• Inchi： 1S/C7H7ClN2O2/c8-3-5-4-10-2-1-6(11)9-7(10)12-5/h1-2,5H,3-4H2
• InChI Key： QBODJBMHRGRRLC-UHFFFAOYSA-N
• SMILES： ClCC1CN2C=CC(N=C2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 0.3
• Topological Polar Surface Area: 41.9

Additional information on 2-(Chloromethyl)-2H-oxazolo[3,2-a]pyrimidin-7(3H)-one

Recent Advances in the Study of 2-(Chloromethyl)-2H-oxazolo[3,2-a]pyrimidin-7(3H)-one (CAS: 131310-37-7)

The compound 2-(Chloromethyl)-2H-oxazolo[3,2-a]pyrimidin-7(3H)-one (CAS: 131310-37-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 131310-37-7 as a key intermediate in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for novel kinase inhibitors, showing promising activity against several cancer cell lines. The study employed a combination of computational modeling and in vitro assays to elucidate the compound's mechanism of action.

In addition to its role in oncology, 2-(Chloromethyl)-2H-oxazolo[3,2-a]pyrimidin-7(3H)-one has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its potent activity against drug-resistant bacterial strains, particularly MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a finding that could pave the way for new antibiotics.

The synthetic pathways for 131310-37-7 have also seen advancements. A 2024 paper in Organic Letters described a novel, high-yield synthesis method using green chemistry principles, reducing the environmental impact of production. This method employs catalytic asymmetric synthesis, which improves the enantiomeric purity of the final product—a critical factor for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-(Chloromethyl)-2H-oxazolo[3,2-a]pyrimidin-7(3H)-one. Pharmacokinetic studies indicate rapid metabolism in vivo, necessitating further structural modifications to improve bioavailability. Ongoing research is exploring prodrug strategies and nanoformulations to address these limitations.

In conclusion, 131310-37-7 represents a versatile scaffold with broad applications in medicinal chemistry. Its dual potential as an anticancer and antimicrobial agent, coupled with recent synthetic advancements, positions it as a compound of significant interest for future drug development. However, translational research must address its pharmacokinetic limitations to fully realize its therapeutic potential.